Cas no 120405-32-5 (Sodium 3,5-dichlorobenzenesulfinate)

• Product Name: Sodium 3,5-dichlorobenzenesulfinate
• CAS No: 120405-32-5
• MF: C₆H₃Cl₂NaO₂S
• MW: 233.047589540482
• CID: 5739237
• PubChem ID: 23675480
• Update Time: 2025-10-28

Sodium 3,5-dichlorobenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• 120405-32-5
• FZDYNHWTYRDABS-UHFFFAOYSA-M
• sodium3,5-dichlorobenzenesulfinate
• MFCD08693007
• sodium 3,5-dichlorobenzenesulfinate
• SCHEMBL1584259
• EN300-722536
• sodium 3,5-dichlorobenzene-1-sulfinate
• 3,5-Dichlorobenzenesulfinic acid sodium salt
• AKOS000276982
• sodium:3,5-dichlorobenzenesulfinate
• Sodium 3,5-dichlorobenzenesulfinate

• MDL： MFCD08693007
• Inchi： 1S/C6H4Cl2O2S.Na/c7-4-1-5(8)3-6(2-4)11(9)10;/h1-3H,(H,9,10);/q;+1/p-1
• InChI Key： FZDYNHWTYRDABS-UHFFFAOYSA-M
• SMILES： ClC1C=C(C=C(C=1)S(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 231.9128502g/mol
• Monoisotopic Mass: 231.9128502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 3,5-dichlorobenzenesulfinate

Sodium 3,5-Dichlorobenzenesulfinate: A Comprehensive Overview

Sodium 3,5-dichlorobenzenesulfinate (CAS No: 120405-32-5) is a versatile compound with significant applications in various industries. This compound, also known as sodium 3,5-dichlorobenzene sulfinate, has garnered attention due to its unique chemical properties and wide-ranging uses.

The synthesis of sodium 3,5-dichlorobenzenesulfinate involves the sulfonation of chlorobenzene derivatives under specific conditions. Recent studies have highlighted the importance of optimizing reaction parameters to enhance yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to improve the efficiency of this process.

One of the key areas where sodium 3,5-dichlorobenzenesulfinate has shown promise is in the pharmaceutical industry. Its ability to act as a precursor in the synthesis of various drug molecules has made it invaluable in drug development processes. For instance, it plays a crucial role in the synthesis of certain antibiotics and anti-inflammatory agents.

In addition to its pharmaceutical applications, sodium 3,5-dichlorobenzenesulfinate is also widely used in the agrochemical sector. It serves as an intermediate in the production of herbicides and fungicides, contributing to crop protection and yield enhancement.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing sodium 3,5-dichlorobenzenesulfinate. Researchers are focusing on reducing waste and improving energy efficiency during the production process.

The compound's physical properties, such as its melting point and solubility characteristics, make it suitable for various chemical reactions and formulations. Its stability under different conditions ensures its reliability in industrial applications.

Moreover, sodium 3,5-dichlorobenzenesulfinate has found applications in material science, particularly in the development of advanced polymers and composites. Its role as a building block in polymer synthesis has opened new avenues for material innovation.

As industries continue to evolve, the demand for efficient and sustainable chemical compounds like sodium 3,5-dichlorobenzenesulfinate is expected to grow further.